N-(4-methoxyphenyl)-2-((5-(2-(naphthalen-1-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-[5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C23H20N4O3S2/c1-30-18-11-9-17(10-12-18)24-21(29)14-31-23-27-26-22(32-23)25-20(28)13-16-7-4-6-15-5-2-3-8-19(15)16/h2-12H,13-14H2,1H3,(H,24,29)(H,25,26,28)
• InChI Key: LOERUBRFORONID-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H20N4O3S2
• Molecular Weight: 464.6 g/mol
• CAS No.: 392294-10-9

Description

N-(4-Methoxyphenyl)-2-((5-(2-(naphthalen-1-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide is a heterocyclic compound featuring a 1,3,4-thiadiazole core substituted with a thioacetamide linkage, a naphthalene-acetamide group, and a 4-methoxyphenyl moiety. This structure combines hydrophobic (naphthalene), electron-donating (4-methoxy), and hydrogen-bonding (acetamide) groups, making it a candidate for diverse biological interactions.

Biological Activity

N-(4-methoxyphenyl)-2-((5-(2-(naphthalen-1-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide is a compound of interest due to its potential therapeutic applications, particularly in the fields of antimicrobial and anticancer research. This article aims to provide a comprehensive overview of its biological activities, supported by relevant data and case studies.

Chemical Structure and Properties

The compound contains a 1,3,4-thiadiazole ring, which is known for its diverse biological activities. The structure can be broken down into several key components:

• Thiadiazole Moiety : Associated with various pharmacological activities including antimicrobial and anticancer effects.
• Naphthalenyl Group : Enhances lipophilicity and biological activity.
• Methoxyphenyl Group : May contribute to the modulation of biological interactions.

1. Antimicrobial Activity

Research has shown that derivatives of 1,3,4-thiadiazole exhibit significant antimicrobial properties. A study demonstrated that compounds similar to N-(4-methoxyphenyl)-2-((5-(2-(naphthalen-1-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide exhibited notable inhibition against various bacterial strains.

Compound	Bacterial Strain	Inhibition Rate (%)
51m	X. oryzae pv. oryzicola	30% at 100 μg/mL
51m	X. oryzae pv. oryzae	56% at 100 μg/mL

These results suggest that the thiadiazole derivatives can serve as effective agents against specific pathogens .

2. Anticancer Activity

The anticancer potential of thiadiazole derivatives has been extensively documented. For instance, a series of compounds were synthesized and tested against various cancer cell lines:

Compound	Cell Line	IC50 (μM)
Compound A	MDA-MB-231	3.3
Compound B	HEK293T	52.63

These findings indicate that certain derivatives possess higher inhibitory activities compared to standard treatments like cisplatin . The mechanism of action often involves the inhibition of DNA synthesis and interference with cellular signaling pathways critical for tumor growth .

3. Anticholinesterase Activity

Recent studies have highlighted the anticholinesterase properties of thiadiazole derivatives, suggesting potential applications in treating Alzheimer's disease. Some tested compounds showed IC50 values in the nanomolar range, indicating strong potency:

Compound	IC50 (nM)
Compound X	1.82 ± 0.6

This suggests that these compounds could be promising candidates for further development as anti-Alzheimer agents .

Case Studies

Case Study 1: Antimicrobial Efficacy
A study evaluated the antimicrobial efficacy of a series of thiadiazole derivatives against multiple pathogens. The results indicated that certain modifications to the thiadiazole ring significantly enhanced activity against resistant strains of bacteria.

Case Study 2: Cancer Cell Line Testing
In another study involving breast cancer cell lines, several thiadiazole derivatives were shown to induce apoptosis in cancer cells through mechanisms involving cell cycle arrest and modulation of apoptotic pathways.

Comparison with Similar Compounds

Key Observations :

• Naphthalene vs.
• 4-Methoxyphenyl Influence : Analogous compounds with 4-methoxyphenyl groups (e.g., ’s 4i and ’s 2b) exhibit antiproliferative and antimicrobial activities, suggesting this substituent contributes to target engagement .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound	Molecular Weight	Melting Point (°C)	Key Spectral Data (IR/NMR)	Reference
Target Compound	~478.5 (calc.)	Not reported	Expected: C=O (~1670 cm⁻¹), NH (~3260 cm⁻¹)	N/A
Compound 6b ()	404.14	Not specified	IR: 1682 cm⁻¹ (C=O); ¹H NMR: δ 5.38 (–NCH₂CO–)
Compound 4g ()	456.56	263–265	¹H NMR: δ 8.36 (triazole-H); HRMS: 456.44 [M+H]⁺
Compound 5c ()	Not specified	169–171	¹H NMR: δ 5.40 (–S–CH₂–)

Analysis :

• The target compound’s molecular weight (~478.5) exceeds most analogs due to the naphthalene group, which may affect solubility.
• IR data for similar compounds (e.g., C=O at 1670–1682 cm⁻¹) align with the acetamide and thiadiazole functionalities in the target structure .

Q & A

What are the optimal synthetic routes for N-(4-methoxyphenyl)-2-((5-(2-(naphthalen-1-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide, and how do reaction conditions influence yield?

Level: Basic
Methodological Answer:
The synthesis typically involves multi-step nucleophilic substitution and condensation reactions. For example:

Intermediate Preparation: React 2-chloro-N-phenylacetamide derivatives with sodium azide (NaN₃) in a toluene:water (8:2) system under reflux (5–7 hours) to yield 2-azido intermediates .

Thiadiazole Formation: Use H₂S gas or Lawesson’s reagent to cyclize azides into 1,3,4-thiadiazole cores.

Thioether Coupling: React the thiadiazole intermediate with 2-chloro-N-(4-methoxyphenyl)acetamide in DMF with potassium carbonate (K₂CO₃) as a base at room temperature .
Key Factors:

• Solvent polarity (e.g., DMF enhances nucleophilicity).
• Reaction time: Prolonged reflux increases azide conversion but may degrade heat-sensitive groups .
• Monitoring via TLC (hexane:ethyl acetate, 9:1) ensures step completion .

How can researchers resolve contradictions in spectral data (e.g., NMR shifts) for structurally similar 1,3,4-thiadiazole derivatives?

Level: Advanced
Methodological Answer:
Contradictions often arise from:

• Tautomerism: Thiadiazole-thione/thiol tautomers (e.g., ¹H NMR δ 9.8 ppm for -NH in vs. δ 8.1 ppm for aromatic protons) require deuterated solvents (CDCl₃ or DMSO-d₆) to stabilize specific forms .
• Steric Effects: Bulky substituents (e.g., naphthalen-1-yl) cause anisotropic shielding, altering expected shifts. Compare with analogs like N-(6-methylbenzo[d]thiazol-2-yl) derivatives (δ 7.5–8.1 ppm for aromatic H) .
• Validation: Use 2D NMR (COSY, HSQC) to assign overlapping peaks and GC-MS to confirm molecular ion consistency (e.g., m/z 430.2 in vs. 456.44 in ) .

What strategies are effective for improving the bioactivity of this compound against kinase targets like VEGFR-2 or BRAF?

Level: Advanced
Methodological Answer:
Structure-activity relationship (SAR) studies suggest:

• Substituent Optimization: Introduce electron-withdrawing groups (e.g., -NO₂, -CF₃) at the naphthalene ring to enhance binding affinity to kinase ATP pockets (see , Compound 4j with 4-Cl-phenyl: IC₅₀ = 1.2 µM) .
• Linker Modification: Replace thioether (-S-) with sulfone (-SO₂-) to improve metabolic stability while retaining potency .
• In Silico Screening: Use molecular docking (AutoDock Vina) to predict interactions with VEGFR-2’s Lys868 and Glu885 residues. Validate via enzymatic assays .

How should researchers design toxicity studies for this compound in preclinical models?

Level: Basic
Methodological Answer:

• Acute Toxicity: Administer escalating doses (10–1000 mg/kg) to Wistar rats, monitoring mortality, organ weight, and serum biomarkers (ALT, creatinine) for 14 days .
• Genotoxicity: Perform Ames tests (TA98 strain) with/without metabolic activation (S9 fraction) to assess mutagenic potential .
• Histopathology: Examine liver and kidney tissues (H&E staining) for necrosis or inflammation, comparing with controls .

What analytical methods are critical for characterizing purity and stability of this compound?

Level: Basic
Methodological Answer:

• HPLC-PDA: Use a C18 column (acetonitrile:water gradient) to quantify purity (>95%) and detect degradation products (e.g., hydrolyzed acetamide) .
• Thermogravimetric Analysis (TGA): Assess thermal stability (decomposition >200°C indicates suitability for high-temperature formulations) .
• XRPD: Confirm crystalline phase consistency, especially after recrystallization (ethanol or ethyl acetate) .

Why do certain synthetic analogs of this compound show conflicting cytotoxicity data in similar cell lines?

Level: Advanced
Methodological Answer:
Conflicts may stem from:

• Cell Line Variability: MDA-MB-231 (triple-negative breast cancer) vs. MCF-7 (ER+): Differences in efflux pumps (e.g., P-gp) affect compound retention .
• Redox Microenvironment: Thiadiazole-thioether moieties may act as pro-oxidants in high-ROS cells (e.g., A549), skewing IC₅₀ values .
• Protocol Discrepancies: Varying incubation times (24h vs. 72h) or serum concentrations (5% vs. 10% FBS) alter bioavailability .

How can computational chemistry guide the optimization of this compound’s pharmacokinetic profile?

Level: Advanced
Methodological Answer:

• ADMET Prediction: Use SwissADME to estimate LogP (optimal 2–3) and BBB permeability. For example, methoxy groups reduce LogP but may increase plasma protein binding .
• Metabolite Prediction: GLORYx predicts Phase I metabolites (e.g., naphthalene hydroxylation), guiding deuterium incorporation to block metabolic hotspots .
• Solubility Enhancement: COSMO-RS simulations identify co-solvents (e.g., PEG-400) to improve aqueous solubility (>1 mg/mL) .